Cas no 2229662-56-8 (4-2-(trifluoromethyl)pyridin-3-ylbut-3-en-2-one)

• Product Name: 4-2-(trifluoromethyl)pyridin-3-ylbut-3-en-2-one
• CAS No: 2229662-56-8
• MF: C₁₀H₈F₃NO
• MW: 215.17183303833
• CID: 6228951
• PubChem ID: 165839563
• Update Time: 2025-11-01

4-2-(trifluoromethyl)pyridin-3-ylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-2-(trifluoromethyl)pyridin-3-ylbut-3-en-2-one
• 4-[2-(trifluoromethyl)pyridin-3-yl]but-3-en-2-one
• 2229662-56-8
• EN300-1960257

• Inchi： 1S/C10H8F3NO/c1-7(15)4-5-8-3-2-6-14-9(8)10(11,12)13/h2-6H,1H3/b5-4+
• InChI Key： HWAVMXDZQIDPMU-SNAWJCMRSA-N
• SMILES： FC(C1C(/C=C/C(C)=O)=CC=CN=1)(F)F

Computed Properties

• Exact Mass: 215.05579836g/mol
• Monoisotopic Mass: 215.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30Ų

Additional information on 4-2-(trifluoromethyl)pyridin-3-ylbut-3-en-2-one

Recent Advances in the Study of 4-2-(trifluoromethyl)pyridin-3-ylbut-3-en-2-one (CAS: 2229662-56-8)

The compound 4-2-(trifluoromethyl)pyridin-3-ylbut-3-en-2-one (CAS: 2229662-56-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 4-2-(trifluoromethyl)pyridin-3-ylbut-3-en-2-one as a key intermediate in the synthesis of novel heterocyclic compounds. Its trifluoromethyl group and pyridine moiety contribute to its high reactivity and ability to participate in diverse chemical transformations. Researchers have successfully utilized this compound in the development of new kinase inhibitors, which show promise in targeting cancer-related signaling pathways.

In vitro and in vivo studies have demonstrated that derivatives of 4-2-(trifluoromethyl)pyridin-3-ylbut-3-en-2-one exhibit potent inhibitory effects against specific protein kinases, such as EGFR and VEGFR. These findings suggest its potential as a lead compound for the development of targeted cancer therapies. Moreover, its favorable pharmacokinetic properties, including good bioavailability and metabolic stability, further enhance its appeal as a drug candidate.

Another area of interest is the compound's application in antimicrobial research. Preliminary data indicate that certain derivatives of 4-2-(trifluoromethyl)pyridin-3-ylbut-3-en-2-one possess significant activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Enterobacteriaceae. This opens up new avenues for addressing the global challenge of antibiotic resistance.

Despite these promising results, challenges remain in optimizing the compound's selectivity and reducing potential off-target effects. Ongoing research is focused on structural modifications to improve its therapeutic index. Additionally, advanced computational modeling techniques are being employed to predict its interaction with biological targets more accurately.

In conclusion, 4-2-(trifluoromethyl)pyridin-3-ylbut-3-en-2-one (CAS: 2229662-56-8) represents a versatile and promising scaffold in medicinal chemistry. Its applications span from oncology to infectious diseases, making it a valuable subject for further investigation. Future studies should aim to elucidate its mechanism of action in greater detail and explore its potential in combination therapies.